Cas no 2228661-12-7 (3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228661-12-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5810753
• PubChem ID: 165765812
• Update Time: 2025-05-28

3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1785168
• 2228661-12-7

• Inchi： 1S/C11H18N2O2/c1-7-10(8(2)13(5)12-7)11(3,4)6-9(14)15/h6H2,1-5H3,(H,14,15)
• InChI Key： DOZZKJKKBGMFDQ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid

Research Briefing on 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS: 2228661-12-7)

3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS: 2228661-12-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and butanoic acid structural motifs, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. The following briefing provides an overview of the latest research developments, methodologies, and findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and computational modeling, to improve the compound's bioavailability and target specificity. Preliminary results indicate that the compound exhibits strong inhibitory effects on specific inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid has also been investigated for its anticancer potential. In vitro studies have demonstrated that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this effect is mediated through the modulation of key signaling pathways involved in cell proliferation and survival. These findings highlight the compound's dual therapeutic potential and warrant further investigation in preclinical models.

Despite these promising results, challenges remain in the development of 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Researchers are currently exploring various derivative compounds and delivery systems to overcome these limitations and enhance the compound's clinical applicability.

In conclusion, 3-methyl-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid represents a promising avenue for drug discovery in the fields of inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in vivo. This compound exemplifies the potential of innovative chemical biology approaches in addressing unmet medical needs.